Cas no 2230798-85-1 (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-amine hydrochloride)

• Product Name: 1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-amine hydrochloride
• CAS No: 2230798-85-1
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 6355554
• PubChem ID: 137965731
• Update Time: 2025-10-30

1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-amine hydrochloride
• 1-methyl-4,5,6,7-tetrahydrobenzimidazol-2-amine;hydrochloride
• EN300-2009038
• Z3270964012
• starbld0043832
• 1-Methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazol-2-amine hydrochloride
• 2230798-85-1

• Inchi： 1S/C8H13N3.ClH/c1-11-7-5-3-2-4-6(7)10-8(11)9;/h2-5H2,1H3,(H2,9,10);1H
• InChI Key： XPVSVNARBMCHBI-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C(N)=NC2CCCCC1=2

Computed Properties

• Exact Mass: 187.0876252g/mol
• Monoisotopic Mass: 187.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-amine hydrochloride

Introduction to 1-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-amine Hydrochloride (CAS No. 2230798-85-1)

1-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-amine hydrochloride (CAS No. 2230798-85-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound belongs to the class of benzodiazepines, which are widely used in the treatment of anxiety disorders, insomnia, and other neurological conditions. The unique structural features of 1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-amine hydrochloride make it a promising candidate for further research and development.

The chemical structure of 1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-amine hydrochloride is characterized by a benzodiazepine core with a tetrahydro substitution and a methyl group at the 1-position. The presence of the hydrochloride salt form enhances its solubility and stability in aqueous environments, making it suitable for various pharmaceutical formulations. Recent studies have highlighted the importance of these structural modifications in modulating the pharmacological properties of benzodiazepines.

In terms of its pharmacological profile, 1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-amine hydrochloride exhibits potent anxiolytic and sedative effects. These properties are primarily attributed to its interaction with the GABAA receptor complex, which plays a crucial role in regulating neuronal excitability and synaptic transmission. Research has shown that this compound can selectively bind to specific subunits of the GABAA receptor, leading to enhanced chloride ion influx and increased inhibitory neurotransmission.

Beyond its anxiolytic and sedative effects, 1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-amine hydrochloride has also been investigated for its potential use in treating other neurological disorders. For instance, preclinical studies have demonstrated its efficacy in reducing seizure activity in animal models of epilepsy. Additionally, there is growing interest in exploring its neuroprotective properties in conditions such as Parkinson's disease and Alzheimer's disease.

The safety profile of 1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-amine hydrochloride is another critical aspect that has been extensively studied. While benzodiazepines are generally well-tolerated at therapeutic doses, concerns about potential side effects such as drowsiness, cognitive impairment, and dependency have been raised. However, preliminary data suggest that this compound may have a more favorable safety profile compared to traditional benzodiazepines due to its unique structural modifications.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-amine hydrochloride in human subjects. These trials aim to provide robust evidence for its therapeutic potential and to identify any potential adverse effects that may arise during long-term use. The results from these trials will be crucial in determining the future development and commercialization of this compound.

In conclusion, 1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-amine hydrochloride (CAS No. 2230798-85-1) represents a promising candidate for the treatment of various neurological disorders. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and safety profile, this compound has the potential to significantly impact the field of medicinal chemistry and improve patient outcomes.